N-(2-amino-1-(aminocarbonyl)-3-methylbutyl)histidine
N-(2-amino-1-(aminocarbonyl)-3-methylbutyl)histidine
Brand Name:
Vulcanchem
CAS No.:
134359-69-6
VCID:
VC0237166
InChI:
InChI=1S/C12H21N5O3/c1-6(2)9(13)10(11(14)18)17-8(12(19)20)3-7-4-15-5-16-7/h4-6,8-10,17H,3,13H2,1-2H3,(H2,14,18)(H,15,16)(H,19,20)/t8-,9-,10-/m0/s1
SMILES:
CC(C)C(C(C(=O)N)NC(CC1=CN=CN1)C(=O)O)N
Molecular Formula:
C15H25N3O6
Molecular Weight:
283.33 g/mol
N-(2-amino-1-(aminocarbonyl)-3-methylbutyl)histidine
CAS No.: 134359-69-6
Main Products
VCID: VC0237166
Molecular Formula: C15H25N3O6
Molecular Weight: 283.33 g/mol
| CAS No. | 134359-69-6 |
|---|---|
| Product Name | N-(2-amino-1-(aminocarbonyl)-3-methylbutyl)histidine |
| Molecular Formula | C15H25N3O6 |
| Molecular Weight | 283.33 g/mol |
| IUPAC Name | (2S)-2-[[(2S,3S)-1,3-diamino-4-methyl-1-oxopentan-2-yl]amino]-3-(1H-imidazol-5-yl)propanoic acid |
| Standard InChI | InChI=1S/C12H21N5O3/c1-6(2)9(13)10(11(14)18)17-8(12(19)20)3-7-4-15-5-16-7/h4-6,8-10,17H,3,13H2,1-2H3,(H2,14,18)(H,15,16)(H,19,20)/t8-,9-,10-/m0/s1 |
| Standard InChIKey | DSVCFDBACLPEHY-GUBZILKMSA-N |
| Isomeric SMILES | CC(C)[C@@H]([C@@H](C(=O)N)N[C@@H](CC1=CN=CN1)C(=O)O)N |
| SMILES | CC(C)C(C(C(=O)N)NC(CC1=CN=CN1)C(=O)O)N |
| Canonical SMILES | CC(C)C(C(C(=O)N)NC(CC1=CN=CN1)C(=O)O)N |
| Synonyms | N-(2-amino-1-(aminocarbonyl)-3-methylbutyl)histidine NAACB-His |
| PubChem Compound | 131779 |
| Last Modified | Nov 11 2021 |
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